Cas no 2101196-12-5 (4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide
• CAS No: 2101196-12-5
• MF: C₁₀H₁₈FN₅O
• MW: 243.281224727631
• CID: 5154420
• Update Time: 2025-06-08

4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-

• Inchi： 1S/C10H18FN5O/c1-15(2)6-4-13-10(17)9-8(12)7-16(14-9)5-3-11/h7H,3-6,12H2,1-2H3,(H,13,17)
• InChI Key： MUAJOQCDTMALIH-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(N)C(C(NCCN(C)C)=O)=N1

Additional information on 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide (CAS No. 2101196-12-5)

The compound 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide, identified by its CAS number 2101196-12-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This pyrazole-3-carboxamide derivative features a unique structural framework, combining a fluoroethyl group with a dimethylaminoethyl side chain, which enhances its reactivity and binding affinity in biological systems. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting specific enzyme pathways and receptor interactions.

In recent years, the scientific community has focused on fluorinated compounds like 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide due to their enhanced metabolic stability and bioavailability. Fluorine incorporation often improves a molecule's pharmacokinetic properties, making it a hot topic in medicinal chemistry. This compound’s pyrazole core is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Such properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of CAS 2101196-12-5 involves multi-step organic reactions, including the introduction of the fluoroethyl moiety and the dimethylaminoethyl group. These modifications are critical for optimizing the compound’s interaction with biological targets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing demand for high-purity research chemicals, this compound is often supplied to laboratories specializing in drug development and biochemical assays.

From an industrial perspective, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide is part of a broader class of heterocyclic compounds that are pivotal in pharmaceutical innovation. Its potential applications extend to central nervous system (CNS) drug research, where modulating neurotransmitter activity is a key focus. Additionally, its carboxamide functionality makes it a candidate for protease inhibition studies, a field gaining traction due to its relevance in treating viral infections and chronic diseases.

Environmental and safety considerations are also paramount when handling CAS 2101196-12-5. While not classified as hazardous, standard laboratory protocols for chemical handling and waste disposal must be followed. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage. This aligns with the broader industry shift toward sustainable chemistry and green synthesis methods.

In summary, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide (CAS 2101196-12-5) represents a promising avenue for pharmaceutical research and drug design. Its unique structural features and potential biological activities make it a compound of interest in the evolving landscape of biomedical science. As the demand for novel therapeutic agents grows, this compound is poised to play a significant role in advancing precision medicine and targeted drug delivery systems.